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Compound of Interest

Compound Name: 4-(4-Phenoxyphenyl)butanoic acid

CAS No.: 6958-94-7

Cat. No.: B1361623

Get Quote

Executive Summary & Chemical Identity
Benzenebutanoic acid, 4-phenoxy- (commonly referred to as 4-(4-phenoxyphenyl)butanoic
acid) is a highly lipophilic arylbutyric acid derivative. In medicinal chemistry and drug

development, arylbutyric acids are privileged scaffolds, frequently serving as critical

intermediates in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), histone

deacetylase (HDAC) inhibitors, and Peroxisome Proliferator-Activated Receptor (PPAR)

agonists.

The presence of the bulky, flexible phenoxy group at the para position of the phenyl ring

distinguishes this compound from rigid biphenyl analogs (such as the NSAID Fenbufen). This

structural modification significantly alters the molecule's rotational degrees of freedom,

lipophilicity, and target-binding thermodynamics, making it a valuable asset for researchers

designing novel therapeutics with enhanced membrane permeability and unique receptor-

binding profiles.
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Physicochemical Properties & Computational Data
Understanding the physicochemical baseline of 4-(4-phenoxyphenyl)butanoic acid is critical

for predicting its pharmacokinetic behavior and optimizing synthetic workflows. The table below

consolidates the core quantitative data retrieved from authoritative databases[1].

Property Value
Structural/Functional
Implication

IUPAC Name
4-(4-phenoxyphenyl)butanoic

acid

Standardized nomenclature for

regulatory filings.

CAS Number 6958-94-7 Unique chemical identifier[1].

Molecular Formula C16H16O3
Indicates a high carbon-to-

heteroatom ratio.

Molecular Weight 256.30 g/mol

Ideal for small-molecule drug

design (Lipinski's Rule of 5

compliant)[1].

Exact Mass 256.1099 Da

Target mass for high-resolution

mass spectrometry (HRMS)

validation[1].

XLogP3 3.9

High lipophilicity; predicts

excellent lipid bilayer

penetration[1].

Topological Polar Surface Area 46.5 Å²

Low TPSA; suggests high

potential for blood-brain barrier

(BBB) crossing[1].

Rotatable Bonds 6

High conformational flexibility

for induced-fit receptor

binding[1].
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The synthesis of 4-(4-phenoxyphenyl)butanoic acid is typically achieved through a highly

reliable two-step sequence: a Friedel-Crafts acylation followed by a carbonyl reduction. This

pathway is designed to be a self-validating system, where the progression of intermediates can

be strictly monitored and isolated.

Diphenyl Ether
+ Succinic Anhydride

4-oxo-4-(4-phenoxyphenyl)
butanoic acid

 AlCl3, DCM
Friedel-Crafts Acylation 4-(4-phenoxyphenyl)

butanoic acid
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Wolff-Kishner Reduction
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Figure 1: Two-step synthetic workflow for 4-(4-phenoxyphenyl)butanoic acid.

Step 1: Friedel-Crafts Acylation
Objective: Generate the intermediate via electrophilic aromatic substitution[2].

Protocol:

Preparation: In a flame-dried, nitrogen-purged round-bottom flask, dissolve diphenyl ether

(1.0 eq) and succinic anhydride (1.1 eq) in anhydrous dichloromethane (DCM).

Activation: Cool the system to 0°C. Slowly add anhydrous aluminum chloride (AlCl₃, 2.2 eq)

in portions.

Expertise & Causality: Exactly 2.2 equivalents of AlCl₃ are required. The first equivalent

coordinates with succinic anhydride to generate the highly reactive acylium ion. The

second equivalent coordinates with the newly formed ketone carbonyl of the product,

preventing product inhibition and driving the reaction to completion.

Propagation: Remove the ice bath and stir at room temperature for 4-6 hours.

Expertise & Causality: The phenoxy group is strongly activating and ortho/para-directing.

However, due to the severe steric bulk of the phenoxy substituent, electrophilic attack is

directed almost exclusively to the para position, ensuring high regiochemical purity.
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Quenching & Isolation: Pour the mixture over crushed ice containing 1M HCl to decompose

the aluminum complex. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and

concentrate. Recrystallize from ethanol/water to yield the pure keto-acid.

Step 2: Wolff-Kishner Reduction
Objective: Fully reduce the ketone to a methylene group without cleaving the sensitive diaryl

ether bond.

Protocol:

Hydrazone Formation: Dissolve the keto-acid intermediate (1.0 eq) in diethylene glycol. Add

hydrazine hydrate (N₂H₄·H₂O, 3.0 eq) and potassium hydroxide (KOH, 3.0 eq). Heat to

150°C for 2 hours to form the hydrazone intermediate.

Nitrogen Extrusion: Slowly raise the temperature to 200°C by distilling off water and excess

hydrazine. Maintain for 3-4 hours.

Expertise & Causality: The Wolff-Kishner method (base-catalyzed) is deliberately chosen

over the Clemmensen reduction (acid-catalyzed). Prolonged exposure to the harsh, boiling

hydrochloric acid required in Clemmensen conditions poses a theoretical risk of

protonating and cleaving the diaryl ether linkage. The alkaline Wolff-Kishner conditions

safely deprotonate the hydrazone, driving the irreversible extrusion of nitrogen gas to yield

the alkane.

Workup: Cool the mixture, dilute with water, and acidify to pH 2 with 6M HCl. Filter the

resulting white precipitate and recrystallize from aqueous ethanol to yield the final 4-(4-
phenoxyphenyl)butanoic acid[1].

Biological Activity & Pharmacological Potential
The structural topology of 4-(4-phenoxyphenyl)butanoic acid makes it a highly versatile

pharmacophore with several documented and theoretical applications in drug discovery.

Antibacterial Properties
Research indicates that[3]. The mechanism of action is likely tied to its amphiphilic nature. The

highly lipophilic biphenyl-ether tail (XLogP3 = 3.9) allows the molecule to intercalate into
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bacterial lipid bilayers, while the hydrophilic carboxylic acid head disrupts local pH gradients

and membrane integrity, leading to increased permeability and cell death.

Epigenetic Modulation (HDAC Inhibition)
Arylbutyric acids (such as the FDA-approved 4-phenylbutyrate) are well-characterized pan-

HDAC inhibitors. The addition of a phenoxy group extends the hydrophobic tail, potentially

allowing for deeper insertion into the narrow, hydrophobic active site channel of Class I and II

histone deacetylases.

4-(4-phenoxyphenyl)butanoic acid
(Lipophilic Arylbutyrate)

HDAC Active Site
(Zinc Chelation & Hydrophobic Pocket)

 Binds via Carboxylate & Phenoxy tail

Histone Hyperacetylation

 Inhibits Deacetylation

Chromatin Relaxation
& Gene Transcription
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Figure 2: Theoretical pharmacological pathway for HDAC inhibition by arylbutyric acids.

Analytical Characterization & Validation
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To ensure the trustworthiness of the synthesized batch, a self-validating analytical suite must

be employed to confirm the success of the reduction and the integrity of the ether bond:

¹H NMR (400 MHz, CDCl₃): The success of the Wolff-Kishner reduction is definitively

confirmed by the complete disappearance of the triplet at ~3.3 ppm (protons adjacent to the

ketone in the precursor) and the emergence of a continuous aliphatic spin system. Look for a

quintet at ~2.0 ppm (C-β protons), a triplet at ~2.4 ppm (C-α protons adjacent to the

carboxylic acid), and a triplet at ~2.6 ppm (C-γ protons benzylic to the aromatic ring). The

phenoxy and phenyl protons will appear as a complex multiplet between 6.9 and 7.4 ppm.

LC-MS (ESI-): The compound readily ionizes in negative mode. A dominant peak at m/z

255.1 ([M-H]⁻) validates the exact mass of 256.1099 Da[1].

IR Spectroscopy: A broad O-H stretch (2500-3000 cm⁻¹) and a sharp C=O stretch (~1710

cm⁻¹) confirm the presence of the carboxylic acid, while the absence of a second carbonyl

stretch (~1680 cm⁻¹) confirms the complete reduction of the ketone intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzenebutanoic acid, 4-phenoxy-: A Comprehensive
Technical Guide on Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1361623/docs#benzenebutanoic-
acid-4-phenoxy-a-comprehensive-technical-guide-on-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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